1,4-Pentadien-3-one, 1-(4-methoxyphenyl)-5-phenyl-, (E,E)-

• CAS No.: 115846-97-4
• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-5-phenylpenta-1,4-dien-3-one
• InChI: InChI=1S/C18H16O2/c1-20-18-13-9-16(10-14-18)8-12-17(19)11-7-15-5-3-2-4-6-15/h2-14H,1H3
• InChI Key: KKIMSIOZBKPANE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2

Description

1,4-Pentadien-3-one, 1-(4-methoxyphenyl)-5-phenyl-, (E,E)- is a useful research compound. Its molecular formula is C18H16O2 and its molecular weight is 264.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(4-Methoxyphenyl)-1-buten-3-one (35e, 0.29 g, 1.6 mmol) was dissolved in methanol (5 ml) and stirred for 5 min at room temperature. A solution of sodium hydroxide (0.14 g, 3.5 mmol) and water (5 ml) was added and the mixture stirred for 30 min at room temperature. Benzaldehyde (1b, 0.17 ml, 1.7 mmol) was added dropwise and the mixture stirred for 18 hr at room temperature. The resulting precipitate was filtered and recrystallized from ethanol to give 0.41 g (94%) of a yellow solid: mp 85-89° C. [expected mp 118-119° C.]; 1H NMR: δ 3.82 (s, 3H), 6.91 (d, 2H, J=8.5 Hz), 6.94 (d, 1H, J=15.9 Hz), 7.06 (d, 1H, J=16.1 Hz), 7.38 (m, 4H), 7.57 (m, 3H), 7.71 (dd, 2H, J=15.9, 2.0 Hz); 13C NMR: δ 55.4, 114.4, 123.3, 125.5, 127.4, 128.2, 128.8, 130.0, 130.2, 134.8, 142.6, 143.0, 161.5, 188.6.